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Compound of Interest

Compound Name: Isoxazole-3-carbonitrile

Cat. No.: B1322572 Get Quote

An In-depth Technical Guide to Isoxazole-3-carbonitrile

Introduction
Isoxazole-3-carbonitrile is a heterocyclic organic compound featuring an isoxazole ring

substituted with a nitrile group. The isoxazole scaffold is a prominent structural motif in a wide

array of biologically active compounds and functional materials. Isoxazole derivatives are

known to exhibit diverse pharmacological properties, including antimicrobial, anti-inflammatory,

anticancer, and hypoglycemic activities.[1][2] The presence of the cyano group provides a

versatile handle for further chemical modifications, making Isoxazole-3-carbonitrile a valuable

building block in synthetic organic chemistry and drug discovery. This guide provides a

comprehensive overview of its chemical properties, synthesis, reactivity, and commercial

availability.

Chemical and Physical Properties
A summary of the key chemical and physical properties for Isoxazole-3-carbonitrile and a

common derivative are presented below.
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Property Isoxazole-3-carbonitrile
5-(tert-Butyl)isoxazole-3-
carbonitrile

CAS Number 68776-57-8[3][4][5][6][7] 148014-06-6[8]

Molecular Formula C₄H₂N₂O[3][4] C₈H₁₀N₂O[8]

Molecular Weight 94.07 g/mol [3][4][5] 150.18 g/mol [8]

Purity Typically ≥97%[4] Typically ≥97%[8]

Synonyms
3-Cyanoisoxazole, 3-

Isoxazolecarbonitrile[4][9]

3-Isoxazolecarbonitrile, 5-(1,1-

dimethylethyl)-[8]

Storage
Sealed in dry, store in freezer,

under -20°C[3]
Sealed in dry, 2-8°C[8]

Synthesis of Isoxazole-3-carbonitrile
The synthesis of the isoxazole ring is a well-established area of organic chemistry, with several

synthetic routes available. One of the most common and versatile methods is the 1,3-dipolar

cycloaddition reaction between a nitrile oxide and an alkyne or alkene.[2][10][11][12]
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General synthesis of Isoxazoles via 1,3-dipolar cycloaddition.

Experimental Protocol: Preparation of Isoxazole-3-
carbonitrile
The following protocol is a representative synthesis of Isoxazole-3-carbonitrile[5]:

Reaction Setup: To a dry 10 L three-necked flask equipped with a thermometer, mechanical

stirrer, and dropping funnel under a nitrogen atmosphere, add dichloromethane (5200 g) and

5-ethoxy-4,5-dihydroisoxazole-3-carbonitrile (289.8 g, 1.04 mol, 64.5 wt% purity).

Addition of Base: Cool the reaction mixture to 0-5 °C. Slowly add 1,8-

Diazabicyclo[5.4.0]undec-7-ene (DBU) (173.8 g, 0.6 mol) dropwise over 20-30 minutes while
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maintaining the temperature.

Neutralization: After the reaction is complete, neutralize the mixture to a pH of 6.5-7.0 with

0.1 N hydrochloric acid (1000.0 g) at 0-5 °C.

Extraction: Extract the neutralized mixture twice with methyl tert-butyl ether (1170 g).

Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate

(116 g), filter, and concentrate under vacuum to obtain the crude product.

Purification: Purify the crude product by reduced pressure distillation (40 °C/5 mmHg) to

yield Isoxazole-3-carbonitrile as a colorless oil. The structure can be confirmed by ¹H NMR,

¹³C NMR, and elemental analysis.[5]

Reactivity and Potential Signaling Pathways
The reactivity of Isoxazole-3-carbonitrile is dictated by its two main functional groups: the

isoxazole ring and the nitrile group. The isoxazole ring can participate in cycloaddition

reactions, while the cyano group is susceptible to nucleophilic attack.[1] For instance, in related

dinitrobenzo[d]isoxazole-3-carbonitrile, the electron-deficient aromatic system is highly

susceptible to nucleophilic attack, leading to the formation of a stable Meisenheimer (σ-adduct)

complex.[13]
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Electrophilic reactivity of an activated Isoxazole-3-carbonitrile.

Applications
Derivatives of Isoxazole-3-carbonitrile are of significant interest in several fields:

Medicinal Chemistry: The isoxazole nucleus is a key component in numerous drugs.[14]

Compounds containing this moiety have shown potential as antimicrobial, anticancer, and

anti-inflammatory agents.[1]

Material Science: The unique electronic and optical properties of these compounds are being

explored for the development of novel materials.[1]

Agricultural Chemistry: Their antimicrobial properties suggest potential applications in the

development of new agrochemicals.[1]
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Supplier Information
Isoxazole-3-carbonitrile and its derivatives are available from various chemical suppliers.

Supplier Product Name CAS Number

BLD Pharm Isoxazole-3-carbonitrile 68776-57-8[3]

CymitQuimica Isoxazole-3-carbonitrile 68776-57-8[4]

ChemicalBook
ISOXAZOLE-3-

CARBONITRILE
68776-57-8[5]

ChemScene
5-(tert-Butyl)isoxazole-3-

carbonitrile
148014-06-6[8]

Fisher Scientific
eMolecules Isoxazole-3-

carbonitrile
68776-57-8[7]

Smolecule
5-(4-Fluorophenyl)isoxazole-3-

carbonitrile
Not specified[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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